Cas no 2228314-19-8 (1-4-chloro-3-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-4-chloro-3-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2228314-19-8
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 5865939
• PubChem ID: 165640476
• Update Time: 2023-12-26

1-4-chloro-3-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-[4-Chloro-3-(trifluoromethyl)phenyl]-1,2-ethanediol
• 1-4-chloro-3-(trifluoromethyl)phenylethane-1,2-diol
• 2228314-19-8
• EN300-1939831
• 1-[4-chloro-3-(trifluoromethyl)phenyl]ethane-1,2-diol

• Inchi： 1S/C9H8ClF3O2/c10-7-2-1-5(8(15)4-14)3-6(7)9(11,12)13/h1-3,8,14-15H,4H2
• InChI Key： ZRGDWFVFAPJPHQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(C(F)(F)F)=C1)(O)CO

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 319.1±37.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)